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Compound of Interest

Compound Name: KSK94

Cat. No.: B15139271 Get Quote

In the landscape of metabolic research, particularly in the pursuit of anti-obesity therapeutics,

the modulation of histamine receptors has emerged as a promising strategy. Among the

compounds investigated, KSK94 and A-331440 have garnered attention for their potential to

influence metabolic parameters. This guide provides a detailed, objective comparison of these

two molecules, supported by experimental data, to aid researchers, scientists, and drug

development professionals in their work.
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Feature KSK94 A-331440

Primary Target(s)
Dual Histamine H3 Receptor

and Sigma-2 Receptor Ligand

Selective Histamine H3

Receptor Antagonist

Reported Effects

Anorectic effect, prevents

visceral adipose tissue

hypertrophy and inflammation,

normalizes leptin and resistin

levels, potential to induce

browning of white adipose

tissue.[1]

Reduces body weight and

body fat, improves insulin

tolerance.[2][3][4]

Development Status Preclinical

Preclinical (development

halted due to genotoxicity)[5]

[6]

Structural Relationship
Structural analog of A-331440.

[1][5]

A non-imidazole histamine H3

receptor antagonist.[3][4]

Mechanism of Action and Signaling Pathways
A-331440 exerts its effects primarily through the potent and selective antagonism of the

histamine H3 receptor. The H3 receptor is a presynaptic autoreceptor that negatively regulates

the release of histamine and other neurotransmitters in the central nervous system. By blocking

this receptor, A-331440 increases the release of histamine, a neurotransmitter known to

suppress appetite and increase energy expenditure.

KSK94, a structural analog of A-331440, also acts as a histamine H3 receptor antagonist.[1][5]

However, it possesses a dual mechanism of action, also targeting the sigma-2 receptor.[1] The

sigma-2 receptor is implicated in various cellular processes, including cell survival and lipid

metabolism. The synergistic action on both H3 and sigma-2 receptors may contribute to the

broader range of metabolic effects observed with KSK94.
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A-331440 Signaling

A-331440

Histamine H3 Receptor

Antagonizes Histaminergic Neuron

Blocks Inhibition

Inhibits (presynaptic) Histamine Release ↑

Appetite Suppression

Energy Expenditure ↑

KSK94 Dual Signaling

KSK94

Histamine H3 Receptor

Antagonizes

Sigma-2 Receptor
Binds

Histaminergic Neuron

Blocks Inhibition

Inhibits (presynaptic)

Adipocyte

Histamine Release ↑

Lipid Metabolism Modulation

Adipose Tissue Browning

Appetite Suppression
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Start: C57BL/6J mice

High-Fat Diet (45% kcal from lard) for several weeks

Stabilization of body weight

Oral administration of A-331440 (b.i.d.) for 28 days

Measurement of:
- Body weight

- Body composition (e.g., MRI)
- Food intake

- Insulin tolerance

End of study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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